Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Zheng-Qing Huang,Jian Lin,Lin Li,Xiaoyan Liu,Ming Tian,Chuande Huang,Chun-Ran Chang,Jun Li,Xiaodong Wang Energy Environ. Sci., 2019,12, 767-779
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Shao-Jung Wu,Yi-Cheng Ho,Shun-Zhou Jiang Food Funct., 2015,6, 2283-2292
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Xiao Zhang,Jinwu Bai,Mengmeng Zhen,Lu Liu RSC Adv., 2016,6, 89614-89620
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5. Errata
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J. Venugopal,R. Rajeswari,S. Sundarrajan,R. Sridhar,M. Shayanti,S. Narayanan,S. Ramakrishna J. Mater. Chem., 2012,22, 5239-5253
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Damien Laage,Pascal Plaza,Monique M. Martin Photochem. Photobiol. Sci., 2002,1, 526-535
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Christos Deligkaris,Jorge H. Rodriguez Phys. Chem. Chem. Phys., 2014,16, 6199-6210
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Daniel Aranda,Francisco J. Avila,Isabel López-Tocón,Juan F. Arenas,Juan C. Otero,Juan Soto Phys. Chem. Chem. Phys., 2018,20, 7764-7771
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Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
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